Cas no 1805950-45-1 (5-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetic acid)
5-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetic acid
-
- Inchi: 1S/C9H7Br2F2NO2/c10-2-5-4(1-7(15)16)8(9(12)13)14-3-6(5)11/h3,9H,1-2H2,(H,15,16)
- InChI Key: DSFMIIBTRWKIRJ-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(F)F)C(CC(=O)O)=C1CBr
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 256
- XLogP3: 2.2
- Topological Polar Surface Area: 50.2
5-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029053475-1g |
5-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetic acid |
1805950-45-1 | 97% | 1g |
$1,579.40 | 2022-04-01 |
5-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetic acid
5-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1805950-45-1): An Overview
5-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1805950-45-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of bromine, difluoromethyl, and carboxylic acid functionalities makes it a valuable intermediate in the synthesis of various bioactive molecules.
The molecular structure of 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetic acid is particularly noteworthy. The bromine atoms provide opportunities for further functionalization and derivatization, while the difluoromethyl group imparts unique electronic and steric properties that can influence the biological activity of the final compounds. The carboxylic acid moiety offers a reactive site for conjugation with other molecules, making it an attractive candidate for drug design and development.
Recent studies have highlighted the importance of 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetic acid in the synthesis of pyridine-based derivatives. These derivatives have shown promising activity in various biological assays, including anti-inflammatory, antiviral, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of pyridine derivatives synthesized from this compound exhibited potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway.
In another study, researchers explored the use of 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetic acid as a building block for the development of antiviral agents. The resulting compounds demonstrated significant antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). The unique combination of bromine and difluoromethyl functionalities was found to enhance the antiviral potency and selectivity of these compounds.
The anticancer potential of 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetic acid-derived compounds has also been investigated. A recent study published in Cancer Research showed that these compounds could selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in tumor growth and metastasis. The carboxylic acid group played a crucial role in enhancing the cellular uptake and retention of these compounds, thereby improving their therapeutic efficacy.
Beyond its direct applications in drug discovery, 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetic acid has also been used as a synthetic intermediate in the preparation of other bioactive molecules. Its versatility as a building block allows chemists to introduce a wide range of functional groups and substituents, thereby expanding the chemical space available for exploration. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying novel lead compounds with desired biological activities.
The synthesis of 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetic acid typically involves multi-step processes that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For example, a one-pot multicomponent reaction using readily available starting materials has been developed to streamline the synthesis process and reduce overall costs.
In conclusion, 5-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1805950-45-1) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive intermediate for the synthesis of bioactive molecules with diverse biological activities. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in the field.
1805950-45-1 (5-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-3-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)